Cas no 1803868-55-4 (3-Cyano-2-ethoxyphenylhydrazine)

• Product Name: 3-Cyano-2-ethoxyphenylhydrazine
• CAS No: 1803868-55-4
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 4934299
• Update Time: 2025-05-19

3-Cyano-2-ethoxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-ethoxyphenylhydrazine

• Inchi： 1S/C9H11N3O/c1-2-13-9-7(6-10)4-3-5-8(9)12-11/h3-5,12H,2,11H2,1H3
• InChI Key： KOVKLQLICVMHKF-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C#N)=CC=CC=1NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: 1.2
• Topological Polar Surface Area: 71.1

Additional information on 3-Cyano-2-ethoxyphenylhydrazine

Research Brief on 3-Cyano-2-ethoxyphenylhydrazine (CAS: 1803868-55-4) in Chemical Biology and Pharmaceutical Applications

3-Cyano-2-ethoxyphenylhydrazine (CAS: 1803868-55-4) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This hydrazine derivative is characterized by its unique structural features, including a cyano group and an ethoxy substituent, which contribute to its reactivity and potential biological activities. Recent studies have explored its applications as a versatile building block in organic synthesis, particularly in the development of novel heterocyclic compounds with potential pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor in the synthesis of pyrazole derivatives, which showed promising inhibitory activity against several kinase targets. The research team employed 3-Cyano-2-ethoxyphenylhydrazine in a multi-step synthesis protocol, highlighting its stability and reactivity under various conditions. The resulting compounds exhibited moderate to strong inhibition of specific cancer-related kinases, suggesting potential applications in targeted cancer therapy development.

In pharmaceutical formulation research, 3-Cyano-2-ethoxyphenylhydrazine has been investigated for its physicochemical properties. A recent publication in Pharmaceutical Research (2024) reported comprehensive characterization of its solubility profile, stability under different pH conditions, and compatibility with common pharmaceutical excipients. These findings are particularly relevant for potential drug development applications, where the compound might serve as an intermediate in the production of more complex active pharmaceutical ingredients (APIs).

Mechanistic studies have revealed interesting aspects of 3-Cyano-2-ethoxyphenylhydrazine's biological interactions. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that derivatives of this compound can modulate specific enzymatic pathways through hydrogen bonding interactions facilitated by the hydrazine moiety. The electron-withdrawing cyano group was found to enhance these interactions, suggesting structure-activity relationships that could be exploited in rational drug design.

Recent advances in analytical chemistry have also contributed to better understanding of this compound. A 2024 study developed a highly sensitive LC-MS/MS method for quantifying 3-Cyano-2-ethoxyphenylhydrazine and its metabolites in biological matrices, with applications in pharmacokinetic studies. The method demonstrated excellent linearity in the range of 1-1000 ng/mL, with precision and accuracy meeting regulatory requirements for bioanalytical method validation.

From a safety perspective, recent toxicological evaluations (2023) have provided preliminary data on the compound's safety profile. While showing relatively low acute toxicity in standard animal models, some studies have noted the need for careful handling due to potential sensitization effects. These findings underscore the importance of proper safety protocols when working with this compound in research and potential manufacturing settings.

The commercial availability and synthetic accessibility of 3-Cyano-2-ethoxyphenylhydrazine have improved significantly in recent years, as noted in several market analysis reports (2024). This increased accessibility has facilitated broader research applications and enabled more extensive structure-activity relationship studies. Current price trends and supply chain dynamics suggest stable availability for research purposes in the near future.

Looking forward, several research groups have proposed innovative applications for 3-Cyano-2-ethoxyphenylhydrazine in areas such as covalent inhibitor development and PROTAC technology. The compound's unique structural features make it particularly suitable for these emerging therapeutic modalities. Ongoing research is expected to further elucidate its potential in these cutting-edge applications, potentially leading to novel therapeutic agents in the coming years.